Cas no 55267-92-0 ( )
structure
Product Name:
CAS No:55267-92-0
MF:C9H20ClNO
MW:193.714201927185
CID:943625
PubChem ID:24196016
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 1-(6-Methylpiperidin-2-yl)propan-2-ol--hydrogen chloride (1/1)
- DTXSID20638748
- NSC208418
- 55267-92-0
- NSC-208418
-
-
- Inchi： 1S/C9H19NO.ClH/c1-7-4-3-5-9(10-7)6-8(2)11;/h7-11H,3-6H2,1-2H3;1H
- InChI Key： WAKUSPNRESWJRZ-UHFFFAOYSA-N
- SMILES： Cl.OC(C)CC1CCCC(C)N1
Computed Properties
- Exact Mass: 157.14677
- Monoisotopic Mass: 193.1233420g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- PSA: 32.26
Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Guodong Liang,Huixin Wang,Huihui Chong,Siqi Cheng,Xifeng Jiang,Yuxian He,Chao Wang,Keliang Liu Org. Biomol. Chem., 2016,14, 7875-7882
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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